Cas no 17242-85-2 (5-Fluoro-2,4-bis-[(trimethylsilyl)-oxy]-pyrimidine)

• Product Name: 5-Fluoro-2,4-bis-[(trimethylsilyl)-oxy]-pyrimidine
• CAS No: 17242-85-2
• MF: C₁₀H₁₉FN₂O₂Si₂
• MW: 274.439467668533
• MDL: MFCD00042441
• CID: 87809
• PubChem ID: 140203
• Update Time: 2025-05-26

5-Fluoro-2,4-bis-[(trimethylsilyl)-oxy]-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2,4-bis-[(trimethylsilyl)-oxy]-pyrimidine
• O,O-Bis(trimethylsilyl)-5-fluorouracil
• 2,4-Bis(trimethylsiloxy)-5-fluoropyrimidine
• (5-fluoro-2-trimethylsilyloxypyrimidin-4-yl)oxy-trimethylsilane
• BIS(TRIMETHYLSILYL)-5-FLUOROURACIL
• 2,4-Bis(trimethylsilyl)-5-fluorouracil
• 2,4-bis(trimethylsilyloxy)-5-fluoropyrimidine
• 2,4-di-(trimethylsilyloxy)-5-fluoropyrimidine
• 5-fluoro-2,4-bis(trimethylsilyloxy)pyrimidine
• 5-Fluorouracil,TMS
• O,O'-bis(TMS)-5-fluorouracil
• O,O'-BIS(TRIMETHYLSILYL)-5-FLUOROURACIL
• PC1258
• Uracil,5-fluoro,TMS
• 0,0'-Bis(trimethylsilyl)-5-fluorouracil
• 5-Fluoro-2,4-bis-trimethylsilanyloxy-pyrimidine
• 5-Fluorouracil, TMS
• Uracil, 5-fluoro, TMS
• 2,4-Bis(trimethylsilyl)-5-fluorouracil97%
• 2,4-Bis(trimethylsilyl)-5-fluorouracil 97%
• CS-0448366
• F87480
• DTXSID70169279
• 5-fluoro-2,4-bis[(trimethylsilyl)oxy]pyrimidine
• (5-fluoro-2-trimethylsilyloxy-4-pyrimidinyl)oxy-trimethylsilane
• A811415
• AKOS027320911
• 5-Fluoro-2,4-bis((trimethylsilyl)oxy)pyrimidine
• (5-fluoranyl-2-trimethylsilyloxy-pyrimidin-4-yl)oxy-trimethyl-silane
• FT-0620391
• SCHEMBL3559040
• AS-78229
• 17242-85-2
• MFCD00042441
• DB-043898

• MDL： MFCD00042441
• Inchi： 1S/C10H19FN2O2Si2/c1-16(2,3)14-9-8(11)7-12-10(13-9)15-17(4,5)6/h7H,1-6H3
• InChI Key： MPVQFVDWJDULDL-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)OC1C(=CN=C(N=1)O[Si](C)(C)C)F
• BRN： 885268

Computed Properties

• Exact Mass: 274.09700
• Monoisotopic Mass: 274.096909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Uncertain
• Density: 1,05 g/cm3
• Boiling Point: 114°C 14mm
• Flash Point: 32°C
• Refractive Index: 1.459
• PSA: 44.24000
• LogP: 3.04310
• Solubility: Uncertain
• Sensitiveness: Moisture Sensitive

5-Fluoro-2,4-bis-[(trimethylsilyl)-oxy]-pyrimidine Security Information

• Hazard Statement： Flammable
• Hazardous Material transportation number：1992
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R20/21/22
• Packing Group：III
• Hazard Level：3
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Fluoro-2,4-bis-[(trimethylsilyl)-oxy]-pyrimidine

Recent Advances in the Application of 5-Fluoro-2,4-bis-[(trimethylsilyl)-oxy]-pyrimidine (CAS: 17242-85-2) in Chemical Biology and Pharmaceutical Research

The compound 5-Fluoro-2,4-bis-[(trimethylsilyl)-oxy]-pyrimidine (CAS: 17242-85-2) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This silylated pyrimidine derivative serves as a key intermediate in the synthesis of fluorinated nucleosides and nucleotides, which are crucial for the development of antiviral and anticancer agents. Recent studies have highlighted its role in facilitating efficient and selective chemical transformations, making it a valuable tool for medicinal chemists.

One of the most notable advancements involves the use of 5-Fluoro-2,4-bis-[(trimethylsilyl)-oxy]-pyrimidine in the synthesis of fluorinated analogs of naturally occurring nucleosides. Researchers have demonstrated that this compound can be employed in palladium-catalyzed cross-coupling reactions to introduce fluorine atoms at specific positions, thereby enhancing the biological activity and metabolic stability of the resulting nucleoside analogs. Such modifications are particularly relevant for the development of next-generation antiviral drugs, where fluorinated nucleosides have shown promise in overcoming resistance mechanisms.

In addition to its applications in nucleoside chemistry, 5-Fluoro-2,4-bis-[(trimethylsilyl)-oxy]-pyrimidine has been explored as a building block for the construction of fluorinated heterocycles. A recent study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the synthesis of novel fluorinated pyrimidine-based inhibitors targeting protein kinases. The study revealed that the fluorinated analogs exhibited improved binding affinity and selectivity compared to their non-fluorinated counterparts, underscoring the importance of this intermediate in drug discovery.

Another area of research has focused on the mechanistic insights into the reactivity of 5-Fluoro-2,4-bis-[(trimethylsilyl)-oxy]-pyrimidine. Advanced spectroscopic techniques, such as NMR and X-ray crystallography, have been employed to elucidate the structural and electronic properties of this compound. These studies have provided a deeper understanding of its behavior in various chemical environments, enabling researchers to optimize reaction conditions and improve yields in synthetic pathways.

Furthermore, the pharmaceutical industry has shown increasing interest in the scalability and cost-effectiveness of producing 5-Fluoro-2,4-bis-[(trimethylsilyl)-oxy]-pyrimidine. Recent patents and industrial reports highlight advancements in large-scale synthesis methods, which aim to reduce the reliance on expensive reagents and minimize environmental impact. These developments are expected to facilitate the broader adoption of this compound in commercial drug manufacturing.

In conclusion, 5-Fluoro-2,4-bis-[(trimethylsilyl)-oxy]-pyrimidine (CAS: 17242-85-2) continues to play a pivotal role in advancing chemical biology and pharmaceutical research. Its unique properties and versatility make it an indispensable tool for the synthesis of fluorinated bioactive molecules. As research in this area progresses, it is anticipated that new applications and methodologies will emerge, further solidifying its importance in the field.